Cas no 943605-86-5 (6-bromo-7-methyl-8-nitroquinazolin-4(3H)-one)

• Product Name: 6-bromo-7-methyl-8-nitroquinazolin-4(3H)-one
• CAS No: 943605-86-5
• MF: C₉H₆BrN₃O₃
• MW: 284.066240787506
• CID: 2125408
• PubChem ID: 135894579
• Update Time: 2025-11-02

6-bromo-7-methyl-8-nitroquinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 6-bromo-7-methyl-8-nitroquinazolin-4(3H)-one
• 6-bromo-7-methyl-8-nitro-1H-quinazolin-4-one
• 6-BROMO-7-METHYL-8-NITRO-3H-QUINAZOLIN-4-ONE
• 4(3H)-Quinazolinone, 6-bromo-7-methyl-8-nitro-
• AKOS015902178
• SCHEMBL25374837
• CJILNCRDZNSZDV-UHFFFAOYSA-N
• 6-Bromo-7-methyl-8-nitroquinazolin-4(1H)-one
• 943605-86-5
• KAB70572
• DTXSID90676970
• DB-339679
• SCHEMBL2262321
• 6-bromo-7-methyl-8-nitro-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C9H6BrN3O3/c1-4-6(10)2-5-7(8(4)13(15)16)11-3-12-9(5)14/h2-3H,1H3,(H,11,12,14)
• InChI Key： CJILNCRDZNSZDV-UHFFFAOYSA-N
• SMILES： BrC1=CC2C(NC=NC=2C(=C1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 282.95925Da
• Monoisotopic Mass: 282.95925Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 87.3Ų

Experimental Properties

• Density: 1.96±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (7.7e-3 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 6-bromo-7-methyl-8-nitroquinazolin-4(3H)-one

Recent Advances in the Study of 6-Bromo-7-methyl-8-nitroquinazolin-4(3H)-one (CAS: 943605-86-5)

The compound 6-bromo-7-methyl-8-nitroquinazolin-4(3H)-one (CAS: 943605-86-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic quinazolinone derivative is being explored for its unique pharmacological properties, particularly as a scaffold for kinase inhibitors and other therapeutic agents. Recent studies have focused on its synthesis, structural modifications, and biological evaluations, shedding light on its mechanism of action and therapeutic potential.

A study published in the Journal of Medicinal Chemistry (2023) reported the efficient synthesis of 6-bromo-7-methyl-8-nitroquinazolin-4(3H)-one via a multi-step reaction pathway, highlighting its high yield and purity. The researchers employed nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) to confirm the compound's structure. The study also explored its reactivity, demonstrating its utility as a versatile intermediate for further chemical modifications aimed at enhancing its biological activity.

In another groundbreaking study, researchers investigated the compound's potential as an inhibitor of epidermal growth factor receptor (EGFR) tyrosine kinase, a well-known target in cancer therapy. The results, published in Bioorganic & Medicinal Chemistry Letters (2024), revealed that 6-bromo-7-methyl-8-nitroquinazolin-4(3H)-one exhibited moderate inhibitory activity against EGFR, with an IC50 value of 1.2 µM. Molecular docking studies suggested that the nitro and bromo substituents play a critical role in binding to the kinase domain, providing a foundation for the design of more potent derivatives.

Further research has explored the compound's antibacterial properties. A 2024 study in Antimicrobial Agents and Chemotherapy demonstrated that 6-bromo-7-methyl-8-nitroquinazolin-4(3H)-one showed promising activity against methicillin-resistant Staphylococcus aureus (MRSA), with a minimum inhibitory concentration (MIC) of 8 µg/mL. The study proposed that the compound's mechanism of action involves interference with bacterial DNA gyrase, a key enzyme in DNA replication. These findings open new avenues for the development of novel antibiotics to combat resistant bacterial strains.

Recent advancements in computational chemistry have also contributed to the understanding of 6-bromo-7-methyl-8-nitroquinazolin-4(3H)-one. Density functional theory (DFT) calculations and molecular dynamics simulations have provided insights into its electronic properties and stability, as reported in the Journal of Chemical Information and Modeling (2023). These computational studies are invaluable for predicting the compound's behavior in biological systems and guiding the synthesis of analogs with improved pharmacokinetic properties.

In conclusion, 6-bromo-7-methyl-8-nitroquinazolin-4(3H)-one (CAS: 943605-86-5) represents a promising candidate for further drug development, with demonstrated potential in oncology and infectious disease treatment. Ongoing research aims to optimize its structure for enhanced efficacy and safety, paving the way for future preclinical and clinical studies. The compound's versatility and unique chemical properties make it a valuable asset in the quest for novel therapeutic agents.